Cas no 1803598-66-4 (4-amino-1-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 4-amino-1-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 1803598-66-4
• MF: C₄H₈N₄O
• MW: 128.132519721985
• MDL: MFCD28968178
• CID: 4617233
• PubChem ID: 119031762
• Update Time: 2025-06-15

4-amino-1-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one

• MDL： MFCD28968178
• Inchi： 1S/C4H8N4O/c1-2-8-4(9)7(5)3-6-8/h3H,2,5H2,1H3
• InChI Key： QPBCGWKNLXUFTF-UHFFFAOYSA-N
• SMILES： O=C1N(C=NN1CC)N

Computed Properties

• Exact Mass: 128.06981089g/mol
• Monoisotopic Mass: 128.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 61.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-amino-1-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one

Introduction to 4-amino-1-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1803598-66-4)

4-amino-1-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and versatile reactivity. This heterocyclic compound belongs to the triazolone class, which has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. With the CAS number 1803598-66-4, it is a well-documented substance that has been studied for its pharmacological properties and synthetic utility.

The molecular structure of 4-amino-1-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one consists of a triazolone ring system substituted with an amino group at the 4-position and an ethyl group at the 1-position. This configuration imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of both nitrogen and oxygen atoms in the ring enhances its reactivity, allowing for various functionalization strategies that are crucial in medicinal chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. 4-amino-1-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one has been explored as a building block in the synthesis of bioactive molecules. Its triazolone core is particularly appealing due to its ability to participate in nucleophilic addition reactions, which can be exploited to introduce diverse substituents and create structurally diverse derivatives. These derivatives have shown promise in various pharmacological assays, including anti-inflammatory, antimicrobial, and anticancer activities.

One of the most compelling aspects of 4-amino-1-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one is its role in the development of targeted therapies. The triazolone scaffold is known to interact with biological targets in specific ways, making it a valuable scaffold for drug design. For instance, studies have demonstrated that derivatives of this compound can inhibit enzymes involved in inflammatory pathways by binding to their active sites. This mechanism of action aligns with the increasing demand for precision medicine approaches that address specific disease pathways.

The synthetic pathways for 4-amino-1-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one have also been optimized for efficiency and scalability. Modern synthetic techniques have enabled chemists to produce this compound with high purity and yield, facilitating its use in large-scale pharmaceutical applications. Additionally, green chemistry principles have been incorporated into these synthetic routes to minimize waste and reduce environmental impact. Such advancements are critical in ensuring sustainable practices within the pharmaceutical industry.

Recent research has also highlighted the potential of 4-amino-1-ethyl-4,5-dihydro-1H-1,2,4-triazol-5-one as a scaffold for developing novel antiviral agents. The triazolone ring system can be modified to target viral proteases and integrases, which are essential for viral replication. By designing molecules that specifically inhibit these enzymes, researchers aim to develop treatments that are effective against a broad spectrum of viruses. This approach is particularly relevant in light of emerging viral threats and the ongoing need for antiviral medications.

The pharmacokinetic properties of 4-amino-1-ethyl-4,5-dihydro-hydrogen 1H - - - - - - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- triazolone (CAS No. 18035986644) are another area of interest. Studies have shown that derivatives of this compound exhibit favorable solubility and bioavailability profiles when administered orally or intravenously. These properties are crucial for ensuring that therapeutic agents reach their target sites in sufficient concentrations to elicit a desired effect. Additionally

The development of pharmaceutical formulations incorporating --amino--ethyl--hydrogen--triazole (CAS No.) has also seen significant advancements recently-- --- --- --- --- --- --- --- --- --- --- --- --- --- --- ------------------------